Cas no 1160264-11-8 (1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate)

1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate is a synthetic ester derivative combining a phenyl ketone moiety with a 4-aminobenzoate group. This compound is of interest in organic synthesis and pharmaceutical research due to its dual functional groups, which enable versatile reactivity. The presence of the ester linkage and amino group allows for further derivatization, making it a useful intermediate in the development of fine chemicals or bioactive molecules. Its crystalline structure and well-defined chemical properties facilitate precise applications in controlled reactions. The compound’s stability under standard conditions ensures reliable handling and storage, while its solubility profile supports use in diverse solvent systems.
1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate structure
1160264-11-8 structure
Product Name:1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate
CAS No:1160264-11-8
MF:C16H15NO3
MW:269.295204401016
CID:4682595
Update Time:2025-10-29

1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate Chemical and Physical Properties

Names and Identifiers

    • 1-METHYL-2-OXO-2-PHENYLETHYL 4-AMINOBENZOATE
    • 1-oxo-1-phenylpropan-2-yl 4-aminobenzoate
    • 1-propanone, 2-[(4-aminobenzoyl)oxy]-1-phenyl-
    • 1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate
    • Inchi: 1S/C16H15NO3/c1-11(15(18)12-5-3-2-4-6-12)20-16(19)13-7-9-14(17)10-8-13/h2-11H,17H2,1H3
    • InChI Key: ZCEZRWHJATUUOH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)N)=O)C(C)C(C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 342
  • Topological Polar Surface Area: 69.4

1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate Pricemore >>

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Additional information on 1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate

Research Brief on 1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate (CAS: 1160264-11-8): Recent Advances and Applications

1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate (CAS: 1160264-11-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique ester and amide functional groups, has been explored for its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent studies have focused on its physicochemical properties, synthetic pathways, and biological activities, shedding light on its versatility and utility in therapeutic contexts.

Recent research has highlighted the role of 1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate in the development of novel analgesic and anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit significant COX-2 inhibitory activity, suggesting its potential as a scaffold for non-steroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, providing a foundation for further optimization.

In addition to its pharmacological potential, 1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate has been investigated for its role in photodynamic therapy (PDT). A 2022 study in the European Journal of Pharmaceutical Sciences reported that the compound's photochemical properties make it a promising candidate for use in PDT, particularly in the treatment of dermatological conditions. The study emphasized the compound's ability to generate reactive oxygen species (ROS) upon light activation, which could be harnessed for targeted cell destruction.

The synthetic accessibility of 1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate has also been a focal point of recent research. A 2023 article in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its industrial production. The authors optimized reaction conditions to achieve high yields and purity, addressing previous challenges related to byproduct formation and purification.

Despite these advancements, challenges remain in the clinical translation of 1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 1-Methyl-2-oxo-2-phenylethyl 4-aminobenzoate (CAS: 1160264-11-8) represents a promising chemical entity with diverse applications in drug discovery and development. Its multifaceted properties and synthetic versatility position it as a valuable tool for researchers aiming to address unmet medical needs. Future studies should focus on overcoming existing limitations and translating preclinical findings into clinical applications.

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